8-[(2-chloro-4-fluorobenzyl)thio]-9-methyl-1,9-dihydro-6H-purin-6-one

• IUPAC Name: 8-[(2-chloro-4-fluorophenyl)methylsulfanyl]-9-methyl-1H-purin-6-one
• InChI: InChI=1S/C13H10ClFN4OS/c1-19-11-10(12(20)17-6-16-11)18-13(19)21-5-7-2-3-8(15)4-9(7)14/h2-4,6H,5H2,1H3,(H,16,17,20)
• InChI Key: GDOBFCRBZAPPJJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC=N2)N=C1SCC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C13H10ClFN4OS
• Molecular Weight: 324.76 g/mol

Description

8-[(2-chloro-4-fluorobenzyl)thio]-9-methyl-1,9-dihydro-6H-purin-6-one is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of purine analogs and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 8-[(2-chloro-4-fluorobenzyl)thio]-9-methyl-1,9-dihydro-6H-purin-6-one involves the inhibition of the enzymes responsible for viral replication and cancer cell growth. The compound has been shown to inhibit the activity of the viral polymerase and reverse transcriptase enzymes, which are essential for viral replication. It has also been shown to inhibit the activity of the enzymes responsible for DNA synthesis in cancer cells.
Biochemical and Physiological Effects:
The compound has been shown to exhibit various biochemical and physiological effects in scientific research studies. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and modulate the immune response. The compound has also been shown to exhibit low toxicity in normal cells, making it a promising candidate for further therapeutic development.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 8-[(2-chloro-4-fluorobenzyl)thio]-9-methyl-1,9-dihydro-6H-purin-6-one in lab experiments is its broad-spectrum antiviral and anticancer activity. The compound has been shown to be effective against a wide range of viruses and cancer cell lines. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 8-[(2-chloro-4-fluorobenzyl)thio]-9-methyl-1,9-dihydro-6H-purin-6-one. One potential direction is to investigate the compound's potential use in combination with other antiviral or anticancer agents to enhance its therapeutic efficacy. Another potential direction is to explore the compound's mechanism of action in more detail, with the aim of identifying new targets for therapeutic intervention. Finally, further research is needed to investigate the compound's safety and efficacy in vivo, with the aim of developing it into a viable therapeutic agent.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit antiviral, anticancer, and anti-inflammatory properties. The compound has been studied for its potential use in the treatment of viral infections such as hepatitis B and C, as well as in the treatment of various types of cancer.